Cas no 62128-02-3 (Benzenamine, N-[(5-nitro-2-thienyl)methylene]-4-phenoxy-)
62128-02-3 structure
Product Name:Benzenamine, N-[(5-nitro-2-thienyl)methylene]-4-phenoxy-
CAS No:62128-02-3
MF:C17H12N2O3S
MW:324.353782653809
CID:457132
PubChem ID:708086
Update Time:2025-04-19
Benzenamine, N-[(5-nitro-2-thienyl)methylene]-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-[(5-nitro-2-thienyl)methylene]-4-phenoxy-
- 1-(5-nitrothiophen-2-yl)-N-(4-phenoxyphenyl)methanimine
- AN-329/10000053
- DTXSID00351726
- AKOS000485950
- SMSF0004406
- BIM-0013431.P001
- N-[(5-nitro-2-thienyl)methylene]-4-phenoxyaniline
- 62128-02-3
- CBMicro_013438
- CB04887
-
- Inchi: 1S/C17H12N2O3S/c20-19(21)17-11-10-16(23-17)12-18-13-6-8-15(9-7-13)22-14-4-2-1-3-5-14/h1-12H/b18-12+
- InChI Key: ZJARLKAFNKOPSF-LDADJPATSA-N
- SMILES: S1C(=CC=C1/C=N/C1C=CC(=CC=1)OC1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 324.05696
- Monoisotopic Mass: 324.05686342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 95.6Ų
Experimental Properties
- PSA: 64.73
Benzenamine, N-[(5-nitro-2-thienyl)methylene]-4-phenoxy- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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